Cas no 6245-57-4 (4-Methoxy-2-methylbenzoic acid)
6245-57-4 structure
Product Name:4-Methoxy-2-methylbenzoic acid
CAS No:6245-57-4
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00020291
CID:826375
PubChem ID:24874464
Update Time:2024-12-09
4-Methoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-methoxybenzoic acid
- 4-Methoxy-2-methylbenzoic Acid
- Benzoic acid, 4-methoxy-2-methyl-
- 2-Methyl-4-methoxybenzoesaeure
- 2-Methyl-p-anisic acid
- 4-Methoxy-2-methyl-benzoesaeure
- 4-Methoxy-o-toluic Acid
- 4-methoxy-2-methyl-benzoic acid
- MSVRGYOYISBGTH-UHFFFAOYSA-N
- KSC495K2D
- 4-methoxy-2-methyl benzoic acid
- 2-methyl-4-methoxy-benzoic acid
- 2-methyl-4-(methyloxy)benzoic acid
- STL169175
- SBB052683
- CL8052
- 4-Methoxy-2-methylbenzoic acid, 97%
- EN300-91280
- BS-3902
- A833781
- SY050756
- AM83996
- CHEMBL4451844
- CS-W007937
- AE-562/40229826
- 4-methoxy-2-methylbenzoic acid;2-methyl-4-methoxybenzoicacid;4-Methoxy-2-methylbenzoic acid
- SCHEMBL634335
- DTXSID50344481
- A8633
- MFCD00020291
- AKOS000109237
- J-515631
- BB 0245748
- M2780
- Z285150300
- FT-0651156
- 6245-57-4
- 4-Methoxy-2-MethylbenzoicAcid
- DB-011437
- DTXCID60295556
- 4-Methoxy-2-methylbenzoic acid
-
- MDL： MFCD00020291
- Inchi： 1S/C9H10O3/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
- InChI Key： MSVRGYOYISBGTH-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: White crystalline powder sheet
- Density: 1.168
- Melting Point: 178.0 to 182.0 deg-C
- Boiling Point: 294.3°C at 760 mmHg
- Flash Point: 118.6°C
- Refractive Index: 1.54
- PSA: 46.53000
- LogP: 1.70180
- Solubility: Not determined
4-Methoxy-2-methylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-37
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
4-Methoxy-2-methylbenzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004050-250mg |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A010004050-500mg |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 500mg |
$806.85 | 2023-09-01 | |
| Alichem | A010004050-1g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 1g |
$1490.00 | 2023-09-01 | |
| Chemenu | CM157937-25g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 95+% | 25g |
$153 | 2021-06-17 | |
| Chemenu | CM157937-100g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 95+% | 100g |
$421 | 2021-06-17 | |
| Chemenu | CM157937-500g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 95+% | 500g |
$1262 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137647-25g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 25g |
¥552.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137647-5g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 5g |
¥123.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137647-1g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 1g |
¥32.90 | 2023-08-31 | |
| TRC | M329840-100mg |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 100mg |
$64.00 | 2023-05-17 |
4-Methoxy-2-methylbenzoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
6245-57-4 (4-Methoxy-2-methylbenzoic acid) Related Products
- 3168-59-0(5-Methoxy-2-methylbenzoic acid)
- 103203-38-9(1,2-Benzenedicarboxylicacid, 5-methoxy-3-methyl-)
- 6680-04-2(4-Methoxy-2-methylbenzoic acid)
- 647844-37-9(Benzoic acid, 2-(hydroxymethyl)-5-methoxy-)
- 37934-89-7(4-methoxy-2,6-dimethylbenzoic acid)
- 1885-13-8(4-methoxybenzene-1,2-dicarboxylic acid)
- 107412-82-8(Benzoic acid, 4-methyl-2-phenoxy-)
- 4785-56-2(2-Formyl-5-methoxy-benzoic acid)
- 499793-28-1(H4dcppa)
- 7717-76-2(H4ODPT)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
